Cas no 23046-02-8 (5-methoxy-1-benzothiophene-2-carboxylic acid)

• Product Name: 5-methoxy-1-benzothiophene-2-carboxylic acid
• CAS No: 23046-02-8
• MF: C₁₀H₈O₃S
• MW: 208.233721733093
• MDL: MFCD07371536
• CID: 912544
• PubChem ID: 3008388
• Update Time: 2025-04-19

5-methoxy-1-benzothiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxybenzo[b]thiophene-2-carboxylic acid
• 5-methoxy-1-benzothiophene-2-carboxylic acid
• 5-Methoxy-benzo[b]thiophene-2-carboxylic acid
• 5-methoxybenzothiophen-2-carboxylic acid
• A878349
• 23046-02-8
• MFCD07371536
• CSMSEXYPAWBSCB-UHFFFAOYSA-N
• J-517697
• Benzo[b]thiophene-2-carboxylic acid, 5-methoxy-
• DTXSID20388352
• 5-Methoxybenzo[b]thiophene-2-carboxylicacid
• F9995-2770
• AS-43217
• CHEMBL83935
• SB35646
• SCHEMBL1867721
• SY111293
• 5-methoxybenzothiophene-2-carboxylic acid
• AKOS016003312
• CS-0076927

• MDL： MFCD07371536
• Inchi： 1S/C10H8O3S/c1-13-7-2-3-8-6(4-7)5-9(14-8)10(11)12/h2-5H,1H3,(H,11,12)
• InChI Key： CSMSEXYPAWBSCB-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 208.01900
• Monoisotopic Mass: 208.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 410.0±25.0 °C at 760 mmHg
• Flash Point: 201.8±23.2 °C
• Refractive Index: 1.673
• PSA: 74.77000
• LogP: 2.60810
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-methoxy-1-benzothiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes